Cas no 1248993-86-3 (1-(4-bromophenyl)-4-methoxybutan-1-amine)
1-(4-bromophenyl)-4-methoxybutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromophenyl)-4-methoxybutan-1-amine
- Benzenemethanamine, 4-bromo-α-(3-methoxypropyl)-
-
- MDL: MFCD16821827
- Inchi: 1S/C11H16BrNO/c1-14-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7,11H,2-3,8,13H2,1H3
- InChI Key: IDXOEWCIBGFHPR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(CCCOC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 146
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2
1-(4-bromophenyl)-4-methoxybutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89546-0.05g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 0.05g |
$468.0 | 2023-09-01 | ||
| Enamine | EN300-89546-0.1g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 0.1g |
$490.0 | 2023-09-01 | ||
| Enamine | EN300-89546-0.25g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 0.25g |
$513.0 | 2023-09-01 | ||
| Enamine | EN300-89546-0.5g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 0.5g |
$535.0 | 2023-09-01 | ||
| Enamine | EN300-89546-1.0g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-89546-2.5g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 2.5g |
$1089.0 | 2023-09-01 | ||
| Enamine | EN300-89546-5.0g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-89546-10.0g |
1-(4-bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078481-1g |
1-(4-Bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 95% | 1g |
¥2639.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078481-5g |
1-(4-Bromophenyl)-4-methoxybutan-1-amine |
1248993-86-3 | 95% | 5g |
¥7644.0 | 2023-04-04 |
1-(4-bromophenyl)-4-methoxybutan-1-amine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(4-bromophenyl)-4-methoxybutan-1-amine
Comprehensive Overview of 1-(4-Bromophenyl)-4-Methoxybutan-1-Amine (CAS No. 1248993-86-3)
1-(4-Bromophenyl)-4-methoxybutan-1-amine (CAS No. 1248993-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a 4-bromophenyl group attached to a methoxybutylamine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "1-(4-bromophenyl)-4-methoxybutan-1-amine synthesis", "CAS 1248993-86-3 applications", and "bromophenyl derivatives in drug discovery", reflecting its relevance in modern chemistry.
The compound's molecular structure, characterized by the presence of a bromine atom and a methoxy group, offers versatile reactivity, enabling its use in cross-coupling reactions and as a building block for more complex molecules. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, aligning with the growing demand for novel neuroactive compounds. Searches for "CNS drug intermediates" and "amine-based pharmaceuticals" often lead to discussions about this compound, underscoring its importance in medicinal chemistry.
From a synthetic perspective, 1-(4-bromophenyl)-4-methoxybutan-1-amine is typically prepared through multi-step organic reactions, including nucleophilic substitution and reduction processes. Its CAS registry number (1248993-86-3) is frequently referenced in patent literature and academic journals, particularly in contexts involving structure-activity relationship (SAR) studies. The compound's stability under various conditions also makes it a candidate for high-throughput screening (HTS) platforms, a topic frequently searched by researchers optimizing drug discovery pipelines.
Environmental and safety considerations are also critical when handling 1-(4-bromophenyl)-4-methoxybutan-1-amine. While not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Queries like "safe handling of bromophenyl compounds" and "amine stability in storage" reflect user concerns about practical usage. Additionally, the compound's role in green chemistry initiatives is gaining traction, with researchers exploring eco-friendly synthetic routes to minimize waste.
In the context of intellectual property, CAS No. 1248993-86-3 appears in several patents related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. This aligns with the broader trend of targeting GPCRs for therapeutic interventions, a hot topic in pharmaceutical R&D. Searches for "GPCR-targeting intermediates" or "patented amine derivatives" often highlight this compound's utility. Its compatibility with modern analytical techniques, such as LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance), further enhances its appeal for quality control and characterization.
Looking ahead, 1-(4-bromophenyl)-4-methoxybutan-1-amine is poised to remain a compound of interest due to its adaptability in diverse chemical applications. Whether in academic research or industrial settings, its role as a versatile synthon continues to drive innovation. As the scientific community increasingly focuses on precision medicine and tailored therapeutics, compounds like this will likely play a pivotal role in bridging molecular design and clinical outcomes.
1248993-86-3 (1-(4-bromophenyl)-4-methoxybutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)